Cas no 85-18-7 (8-Chlorotheophylline)

8-Chlorotheophylline Properties

Names and Identifiers

• 8-Chloro-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 8-Chloro-1,3-dimethyl-2,6(1H,3H)-purinedione
• 8-Chloro-1,3-dimethyl-2,6-purinedione
• 8-Chlorotheophylline
• 8 Chlorotheophylline
• 8-Chloro Theophilline
• 8-chloro-1,3-dimethyl-7H-purine-2,6-dione
• 1,3-Dimethyl-8-chloroxanthine
• Theophylline, 8-chloro-
• 8-Chloro-theophylline
• 8-Chloro-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-chloro-3,7-dihydro-1,3-dimethyl-
• 8-Chloro-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
• C7H7ClN4O2
• GE2UA340FM
• 8-chloro-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2
• 1H-Purine-2,6-dione, 8-chloro-3,7-dihydro-1,3-dimethyl- (9CI)
• 8-Chloro-3,9-dihydro-1,3-dimethyl-1H-purine-2,6-dione (ACI)
• Theophylline, 8-chloro- (6CI, 7CI, 8CI)
• 8-Chloro-1,3-dimethylxanthine
• NSC 6113
• +Expand

• MDL： MFCD00005581
• InChIKey： RYIGNEOBDRVTHA-UHFFFAOYSA-N
• Inchi： 1S/C7H7ClN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10)
• SMILES： O=C1N(C)C(=O)N(C)C2=C1NC(=N2)Cl
• BRN： 203068

Computed Properties

• Exact Mass: 214.02600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 214.025753
• Heavy Atom Count: 14
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 69.3

Experimental Properties

• LogP: -0.38630
• PSA: 72.68000
• Refractive Index: 1.5560 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 455 ºC at 760 mmHg
• Melting Point: 290 ºC
• Flash Point: 229 ºC
• Solubility: Soluble in sodium hydroxide.
• Color/Form: Uncertain.
• Solubility: Uncertain.
• Density: 1.8869 (rough estimate)

8-Chlorotheophylline Security Information

• Symbol: GHS07
• RTECS：XH5063000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S36-S37/39-S26
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： R22;R36/37/38
• HazardClass：6.1(b)
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

8-Chlorotheophylline Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%